4-(Phenylsulfonyl)-5-(piperidin-1-yl)-2-(m-tolyl)oxazole

• IUPAC Name: 4-(benzenesulfonyl)-2-(3-methylphenyl)-5-piperidin-1-yl-1,3-oxazole
• InChI: InChI=1S/C21H22N2O3S/c1-16-9-8-10-17(15-16)19-22-20(21(26-19)23-13-6-3-7-14-23)27(24,25)18-11-4-2-5-12-18/h2,4-5,8-12,15H,3,6-7,13-14H2,1H3
• InChI Key: LPJSBIIDKLYHDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=C(O2)N3CCCCC3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C21H22N2O3S
• Molecular Weight: 382.5 g/mol
• CAS No.: 330681-79-3

Description

4-(Phenylsulfonyl)-5-(piperidin-1-yl)-2-(m-tolyl)oxazole is a useful research compound. Its molecular formula is C21H22N2O3S and its molecular weight is 382.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques: Studies have demonstrated innovative methods for synthesizing oxazole derivatives, including 4-(Phenylsulfonyl)-5-(piperidin-1-yl)-2-(m-tolyl)oxazole, showcasing the utility of these compounds in chemical synthesis and the development of new organic compounds with potential biological activities (Apostol et al., 2019; Patil & Luzzio, 2016).
• Characterization Methods: Research has detailed the use of various spectral methods for the characterization of these compounds, confirming their complex structures and enabling further exploration of their applications (Apostol et al., 2019).

Biological Activities and Potential Therapeutic Uses

• Cytotoxicity Evaluation: Certain studies focused on evaluating the cytotoxic effects of these compounds, revealing their potential as therapeutic agents due to their significant activities against various cancer cell lines, suggesting their applicability in anticancer research (Zyabrev et al., 2022).
• Antibacterial and Anti-inflammatory Properties: Research has identified compounds within this chemical class exhibiting potent antibacterial and anti-inflammatory properties, highlighting their potential in the development of new treatments for infectious diseases and inflammatory conditions (Khalid et al., 2016).

Advanced Synthetic Applications

• Extended Oxazoles Synthesis: Studies have explored the reactions of these compounds to afford extended oxazoles, demonstrating their versatility as scaffolds for further chemical elaboration and their potential in creating complex organic molecules with diverse biological activities (Patil & Luzzio, 2016).